![molecular formula C10H13ClF3NO B1459837 1-[4-(2,2-Difluoroethoxy)-3-fluorophenyl]ethylamine hydrochloride CAS No. 1373865-58-7](/img/structure/B1459837.png)
1-[4-(2,2-Difluoroethoxy)-3-fluorophenyl]ethylamine hydrochloride
Overview
Description
Scientific Research Applications
Synthesis and Analytical Characterizations
- A study by Dybek et al. (2019) discusses the synthesis and analytical characterization of substances based on the 1,2-diarylethylamine template, which includes compounds like 1-[4-(2,2-Difluoroethoxy)-3-fluorophenyl]ethylamine hydrochloride. These substances have been investigated for various potential clinical applications and encountered as research chemicals. The study particularly focuses on the analytical characterization using mass spectrometry, chromatography, and spectroscopy methods (Dybek et al., 2019).
Radioprotective Activity
- Research by Vasil'eva and Rozhkov (1992) explores the radioprotective activity of fluorine-containing amides with sulfinate or sulfoxide groups, which includes compounds related to 1-[4-(2,2-Difluoroethoxy)-3-fluorophenyl]ethylamine hydrochloride. The study examines the effects of fluorine atoms on radioprotective activity (Vasil'eva & Rozhkov, 1992).
Structural Studies and Helical Structures
- A 2015 study by Mande, Ghalsasi, and Arulsamy discusses the formation of helical structures in salts derived from similar compounds to 1-[4-(2,2-Difluoroethoxy)-3-fluorophenyl]ethylamine hydrochloride. This research provides insights into the crystalline structures and interactions of these compounds (Mande, Ghalsasi, & Arulsamy, 2015).
Synthesis and Receptor Affinities
- Research by Claudi et al. (1990) on similar compounds examines the synthesis and dopamine receptor affinities, providing insights into the interaction of these compounds with neurotransmitter receptors, which could be relevant for understanding the pharmacological properties of 1-[4-(2,2-Difluoroethoxy)-3-fluorophenyl]ethylamine hydrochloride (Claudi et al., 1990).
Corrosion Inhibition
- A study by Lgaz et al. (2017) on chalcone derivatives, which are structurally related to 1-[4-(2,2-Difluoroethoxy)-3-fluorophenyl]ethylamine hydrochloride, investigates their use as corrosion inhibitors. This research highlights the potential application of similar compounds in protecting metals from corrosion (Lgaz et al., 2017).
Structural Features and Spectroscopic Study
- A study by Shachar, Mayorkas, and Bar (2017) focuses on the structural features of monohydrated 2-(4-fluorophenyl)ethylamine, a compound closely related to 1-[4-(2,2-Difluoroethoxy)-3-fluorophenyl]ethylamine hydrochloride. This research provides insights into the molecular interactions and stability of such compounds (Shachar, Mayorkas, & Bar, 2017).
Safety and Hazards
properties
IUPAC Name |
1-[4-(2,2-difluoroethoxy)-3-fluorophenyl]ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F3NO.ClH/c1-6(14)7-2-3-9(8(11)4-7)15-5-10(12)13;/h2-4,6,10H,5,14H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGHPNXQPCHPNGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=C(C=C1)OCC(F)F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(2,2-Difluoroethoxy)-3-fluorophenyl]ethylamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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